Cas no 1481090-53-2 ((5,7-Dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine)

• Product Name: (5,7-Dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine
• CAS No: 1481090-53-2
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 6411480
• PubChem ID: 64752794
• Update Time: 2025-06-12

(5,7-Dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5,7-dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine
• AKOS014080742
• EN300-742087
• 1481090-53-2
• (5,7-Dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine

• Inchi： 1S/C10H16N2S/c1-6-3-7(2)10-8(4-6)12-9(5-11)13-10/h6-7H,3-5,11H2,1-2H3
• InChI Key： XUDZWGUIIGAAIA-UHFFFAOYSA-N
• SMILES： S1C(CN)=NC2=C1C(C)CC(C)C2

Computed Properties

• Exact Mass: 196.10341969g/mol
• Monoisotopic Mass: 196.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2Ų

Additional information on (5,7-Dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine

Introduction to (5,7-Dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine (CAS No. 1481090-53-2)

(5,7-Dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine (CAS No. 1481090-53-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a tetrahydrobenzothiazole core with methyl substitutions at the 5 and 7 positions, and an amino group attached to the methylene bridge. These structural characteristics contribute to its unique pharmacological properties.

The tetrahydrobenzothiazole scaffold is a well-studied motif in medicinal chemistry due to its ability to modulate various biological targets. Recent research has highlighted the potential of (5,7-Dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine in the treatment of neurological disorders and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings suggest that it could be a promising candidate for the development of new therapies for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, (5,7-Dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine has shown significant antiproliferative activity against various cancer cell lines. A 2021 study in the European Journal of Medicinal Chemistry reported that this compound effectively inhibits the growth of breast cancer cells by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These results indicate that (5,7-Dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine may have potential as a novel anticancer agent.

The synthesis of (5,7-Dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine typically involves multi-step procedures that ensure high purity and yield. One common synthetic route starts with the reaction of 2-aminothiophenol with an appropriate aldehyde or ketone to form the corresponding thiosemicarbazone. This intermediate is then cyclized under acidic conditions to generate the tetrahydrobenzothiazole core. Subsequent functionalization steps introduce the methyl groups at the 5 and 7 positions and the amino group on the methylene bridge. The detailed synthetic protocols have been described in several research articles and patents.

The physicochemical properties of (5,7-Dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine are crucial for understanding its behavior in biological systems. This compound is generally stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity. Its solubility profile is an important consideration for formulation development; it has been reported to have moderate solubility in organic solvents such as DMSO and ethanol but limited solubility in water. Efforts are ongoing to improve its aqueous solubility through prodrug strategies or nanoparticle formulations.

Clinical trials are a critical step in translating preclinical findings into therapeutic applications. While (5,7-Dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine is still in early stages of development as a drug candidate, preliminary studies have shown promising results. Phase I clinical trials are currently underway to evaluate its safety and pharmacokinetic properties in humans. These trials will provide valuable data on dosing regimens and potential side effects. If successful, subsequent phases will focus on efficacy endpoints in specific patient populations.

In conclusion, (5,7-Dimethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)methanamine (CAS No. 1481090-53-2) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and pharmacological properties make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to elucidate its mechanisms of action and clinical utility, this compound may pave the way for innovative treatments for neurological disorders and cancer.